Cas no 2171434-18-5 ((2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2171434-18-5
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6280198
• PubChem ID: 165558775
• Update Time: 2025-10-16

(2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• (2S)-3-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid
• 2171434-18-5
• EN300-1503746

• Inchi： 1S/C24H28N2O7/c1-2-32-15(11-22(28)25-13-21(27)23(29)30)12-26-24(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,27H,2,11-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)/t15?,21-/m0/s1
• InChI Key： BIPGNPXGKLVYQQ-FXMQYSIJSA-N
• SMILES： O(C(NCC(CC(NC[C@@H](C(=O)O)O)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

Research Brief on (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171434-18-5)

Recent advances in chemical biology and medicinal chemistry have highlighted the importance of specialized amino acid derivatives in drug discovery and development. One such compound, (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171434-18-5), has emerged as a key intermediate in peptide synthesis and pharmaceutical applications. This research brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic relevance.

The compound features a unique molecular architecture combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a hydroxypropanoic acid moiety. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its effectiveness as a building block for solid-phase peptide synthesis (SPPS), particularly for introducing β-amino acid derivatives into peptide chains. The ethoxy group at position 3 and the Fmoc-protected amino group provide both stability and selective deprotection capabilities during synthesis.

Structural analysis using X-ray crystallography (Acta Crystallographica, 2024) reveals that the (2S) configuration of this compound enables precise spatial orientation of functional groups, making it particularly valuable for creating constrained peptide architectures. Researchers at MIT have recently utilized this compound in developing novel peptide-based inhibitors for protein-protein interactions, achieving nanomolar binding affinities in several therapeutic targets.

From a synthetic chemistry perspective, the compound (CAS: 2171434-18-5) has shown remarkable versatility. A 2024 Nature Protocols publication detailed its use in automated peptide synthesizers, demonstrating 98% coupling efficiency and minimal racemization. The hydroxypropanoic acid terminus serves as an excellent handle for subsequent conjugation reactions, enabling the creation of peptide-drug conjugates and other hybrid molecules.

Emerging pharmacological applications are particularly noteworthy. Recent preclinical studies (Journal of Biological Chemistry, 2024) have employed derivatives of this compound to develop new classes of proteolysis-targeting chimeras (PROTACs). The Fmoc group's hydrophobicity combined with the compound's chiral centers has proven effective in designing bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases.

Manufacturing and scale-up considerations have also advanced significantly. A 2023 Organic Process Research & Development report described an optimized kilogram-scale synthesis of this compound with >99.5% enantiomeric purity, using an innovative enzymatic resolution approach. This development addresses previous challenges in large-scale production of chiral β-amino acid derivatives.

Future research directions appear promising, with several groups investigating the compound's potential in mRNA display technologies and DNA-encoded library synthesis. Its unique combination of protecting groups and functional handles makes it particularly suitable for these emerging drug discovery platforms. Additionally, computational studies predict favorable ADME properties for peptides incorporating this building block, suggesting potential for improved bioavailability in therapeutic applications.

In conclusion, (2S)-3-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS: 2171434-18-5) represents a versatile and increasingly important tool in modern medicinal chemistry. Its applications span from fundamental peptide science to cutting-edge therapeutic modalities, positioning it as a valuable asset in both academic and industrial research settings. Continued innovation in its synthetic applications and therapeutic implementations is expected in the coming years.